Cas no 2229342-73-6 (3-(1-bromo-2-methylpropan-2-yl)-5-chloro-2-fluoropyridine)

• Product Name: 3-(1-bromo-2-methylpropan-2-yl)-5-chloro-2-fluoropyridine
• CAS No: 2229342-73-6
• MF: C₉H₁₀BrClFN
• MW: 266.53780412674
• CID: 6536618
• PubChem ID: 165794084
• Update Time: 2025-06-15

3-(1-bromo-2-methylpropan-2-yl)-5-chloro-2-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(1-bromo-2-methylpropan-2-yl)-5-chloro-2-fluoropyridine
• EN300-1925121
• 2229342-73-6

• Inchi： 1S/C9H10BrClFN/c1-9(2,5-10)7-3-6(11)4-13-8(7)12/h3-4H,5H2,1-2H3
• InChI Key： PLMMPGIDPGJCHK-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C(=NC=C(C=1)Cl)F

Computed Properties

• Exact Mass: 264.96692g/mol
• Monoisotopic Mass: 264.96692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 12.9Ų

Additional information on 3-(1-bromo-2-methylpropan-2-yl)-5-chloro-2-fluoropyridine

Recent Advances in the Study of 3-(1-bromo-2-methylpropan-2-yl)-5-chloro-2-fluoropyridine (CAS: 2229342-73-6)

In recent years, the compound 3-(1-bromo-2-methylpropan-2-yl)-5-chloro-2-fluoropyridine (CAS: 2229342-73-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This halogenated pyridine derivative has shown promising potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapeutics. The unique structural features of this compound, including its bromo and fluoro substituents, make it a versatile building block for medicinal chemistry applications.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of 2229342-73-6 as a precursor in the synthesis of Bruton's tyrosine kinase (BTK) inhibitors. The researchers demonstrated that the bromine atom at the 1-position of the isopropyl group serves as an excellent leaving group for nucleophilic substitution reactions, enabling efficient coupling with various heterocyclic systems. This property has been leveraged to create a library of potent and selective BTK inhibitors with improved pharmacokinetic profiles.

Another significant development comes from a 2024 Nature Chemical Biology publication, where scientists utilized 3-(1-bromo-2-methylpropan-2-yl)-5-chloro-2-fluoropyridine as a core scaffold for developing covalent inhibitors of KRAS G12C. The electron-withdrawing effects of the chloro and fluoro substituents were found to enhance the reactivity of the pyridine ring, facilitating the design of compounds with optimal binding kinetics. This research represents a major breakthrough in targeting previously "undruggable" oncogenic proteins.

From a synthetic chemistry perspective, recent advances in the preparation of 2229342-73-6 have focused on improving yield and scalability. A 2023 Organic Process Research & Development paper described an optimized three-step synthesis starting from commercially available 2,5-dichloro-3-fluoropyridine, achieving an overall yield of 68% with excellent purity (>99%). This process improvement is particularly important as demand for this intermediate grows in pharmaceutical development pipelines.

The compound's potential extends beyond oncology applications. A 2024 study in ACS Chemical Neuroscience reported its use in developing novel neuroprotective agents. The researchers found that derivatives of 3-(1-bromo-2-methylpropan-2-yl)-5-chloro-2-fluoropyridine could modulate glutamate receptor activity, offering potential therapeutic avenues for neurodegenerative diseases. The unique electronic properties imparted by the halogen substitutions appear to play a crucial role in this biological activity.

As research continues, safety and ADME (absorption, distribution, metabolism, and excretion) profiling of 2229342-73-6 derivatives has become an important focus area. Recent toxicological studies published in Chemical Research in Toxicology (2023) have established structure-activity relationships that help predict metabolic stability and potential toxicity liabilities early in the drug discovery process. These insights are proving invaluable for medicinal chemists working with this scaffold.

Looking forward, the versatility of 3-(1-bromo-2-methylpropan-2-yl)-5-chloro-2-fluoropyridine suggests it will remain an important tool in medicinal chemistry for years to come. Current research directions include exploring its use in PROTAC (proteolysis targeting chimera) design and as a building block for covalent inhibitor libraries. The compound's unique combination of reactivity and stability continues to make it a valuable asset in the search for new therapeutic agents across multiple disease areas.